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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606481 Get Quote

Essential Safety and Handling Guide for VO-
Ohpic Trihydrate
This document provides immediate and essential safety, handling, and disposal protocols for

VO-Ohpic trihydrate, a potent inhibitor of the phosphatase and tensin homolog (PTEN).[1][2]

[3] The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and maintain compound integrity.

Hazard Identification and Safety Precautions
VO-Ohpic trihydrate is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[4] Adherence to the following safety

measures is mandatory.

GHS Hazard Classification:[4]
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

GHS Label Elements:[4]

Pictogram Signal Word

Warning

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is required when handling VO-Ohpic
trihydrate to minimize exposure and ensure personal safety.[4]

Protection Type Specific Recommendations

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[4]

Respiratory Protection

Use only in a well-ventilated area or with

appropriate exhaust ventilation. Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[4]

Operational and Handling Plan
Receiving and Storage:
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Upon receipt, store the compound at -20°C for long-term stability (stable for ≥ 4 years).[1]

For short-term storage (up to 1 month), it can be kept at -20°C.[5]

The compound is shipped at room temperature for durations less than two weeks.[4]

Preparation of Stock Solutions:

VO-Ohpic trihydrate is a crystalline solid.[1]

For in vitro assays:

Prepare a stock solution in DMSO. The solubility in DMSO is >10 mM.[6] For example, a

100 μM stock solution can be prepared and further diluted with 1% DMSO in the assay

buffer.[7]

If a higher concentration is needed, warm the tube at 37°C for 10 minutes and/or use an

ultrasonic bath.[6]

For in vivo studies:

A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.[8]

Another option is 10% DMSO in 90% (20% SBE-β-CD in Saline).[5]

Ensure the final DMSO concentration is suitable for the animal model. For mice, it is

generally recommended to keep the DMSO concentration below 10%.[2]

Handling Procedures:

Always handle VO-Ohpic trihydrate in a well-ventilated area or a chemical fume hood.[4]

Avoid generating dust.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]
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Emergency Procedures
Exposure Route First Aid Measures

If Inhaled

Move the person to fresh air and keep them in a

position comfortable for breathing. Call a

physician if you feel unwell.[4]

In Case of Skin Contact

Take off contaminated clothing immediately.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Disposal Plan
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] Do not dispose of down the drain or with household waste.

Experimental Protocol: In Vitro PTEN Inhibition
Assay
This protocol provides a general methodology for assessing the inhibitory effect of VO-Ohpic
trihydrate on PTEN activity.

Materials:

Recombinant PTEN enzyme

VO-Ohpic trihydrate

Assay buffer
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Substrate (e.g., OMFP or PIP3)

96-well plates

Plate reader

Procedure:

Prepare a stock solution of VO-Ohpic trihydrate in DMSO (e.g., 100 μM).[7]

Serially dilute the VO-Ohpic trihydrate stock solution to the desired concentrations using an

assay buffer containing 1% DMSO.[7]

Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic trihydrate in

the 96-well plate for 10 minutes at room temperature.[7]

Initiate the enzymatic reaction by adding the substrate to each well.

Monitor the reaction progress by measuring the appropriate signal (e.g., fluorescence for

OMFP) at regular intervals using a plate reader.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration. The IC50 for VO-Ohpic trihydrate has been reported to be

approximately 35 nM.[1]

Workflow for Handling VO-Ohpic Trihydrate
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Caption: Workflow for the safe handling of VO-Ohpic trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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